![molecular formula C15H12N2O2 B4331679 1-(2-nitrophenyl)-3,4-dihydroisoquinoline CAS No. 19007-73-9](/img/structure/B4331679.png)
1-(2-nitrophenyl)-3,4-dihydroisoquinoline
Overview
Description
1-(2-nitrophenyl)-3,4-dihydroisoquinoline is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains a nitrogen atom in its ring structure. This compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in drug discovery and other fields.
Mechanism of Action
The mechanism of action of 1-(2-nitrophenyl)-3,4-dihydroisoquinoline is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or receptors involved in various biological processes. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation.
Biochemical and physiological effects:
1-(2-nitrophenyl)-3,4-dihydroisoquinoline has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis (cell death) in certain types of cancer cells. It has also been found to inhibit the activity of certain enzymes involved in inflammation, such as COX-2. Additionally, it has been shown to exhibit anti-microbial activity against various bacterial strains.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(2-nitrophenyl)-3,4-dihydroisoquinoline in lab experiments is its potential as a lead compound for developing new drugs. It has been found to exhibit various biological activities and may serve as a starting point for developing more potent and selective compounds. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine its safety and efficacy in vivo.
Future Directions
There are several future directions for research on 1-(2-nitrophenyl)-3,4-dihydroisoquinoline. One possible direction is to investigate its potential as a lead compound for developing new anti-cancer drugs. Another direction is to study its mechanism of action in more detail and identify its molecular targets. Additionally, further studies are needed to determine its safety and efficacy in vivo and to develop more potent and selective derivatives.
Scientific Research Applications
1-(2-nitrophenyl)-3,4-dihydroisoquinoline has been extensively studied for its potential applications in drug discovery. It has been found to exhibit various biological activities, such as anti-inflammatory, anti-tumor, and anti-microbial activities. Several studies have also investigated its potential as a lead compound for developing new drugs.
properties
IUPAC Name |
1-(2-nitrophenyl)-3,4-dihydroisoquinoline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O2/c18-17(19)14-8-4-3-7-13(14)15-12-6-2-1-5-11(12)9-10-16-15/h1-8H,9-10H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLMHXBPGCALECC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN=C(C2=CC=CC=C21)C3=CC=CC=C3[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00415458 | |
Record name | 1-(2-nitrophenyl)-3,4-dihydroisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00415458 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Nitrophenyl)-3,4-dihydroisoquinoline | |
CAS RN |
19007-73-9 | |
Record name | 1-(2-nitrophenyl)-3,4-dihydroisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00415458 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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